Cas no 924-80-1 (2-Octanol, methanesulfonate)

• Product name: 2-Octanol, methanesulfonate
• CAS No: 924-80-1
• MF: C₉H₂₂O₄S
• MW: 226.333582401276
• CID: 753190
• PubChem ID: 71423448

2-Octanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, methanesulfonate
• methanesulfonic acid,octan-2-ol
• 924-80-1
• SCHEMBL11191962
• DTXSID20842262
• Methanesulfonic acid--octan-2-ol (1/1)

• Inchi： InChI=1S/C8H18O.CH4O3S/c1-3-4-5-6-7-8(2)9;1-5(2,3)4/h8-9H,3-7H2,1-2H3;1H3,(H,2,3,4)
• InChI Key： YIBBJOMUYVWEHC-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)O.CS(=O)(=O)O

Computed Properties

• Exact Mass: 226.12388035g/mol
• Monoisotopic Mass: 226.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų